Cas no 22893-39-6 (2-[2-chloro-5-(trifluoromethyl)phenyl]acetic acid)

• Product Name: 2-[2-chloro-5-(trifluoromethyl)phenyl]acetic acid
• CAS No: 22893-39-6
• MF: C₉H₆ClF₃O₂
• MW: 238.590952396393
• MDL: MFCD01631471
• CID: 88392
• PubChem ID: 2778119
• Update Time: 2025-04-18

2-[2-chloro-5-(trifluoromethyl)phenyl]acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-Chloro-5-(trifluoromethyl)phenyl)acetic acid
• 2-Chloro-5-(trifluoromethyl)phenylacetic acid
• 2-[2-chloro-5-(trifluoromethyl)phenyl]acetic acid
• 2-Chloro-5-(trifluoromethyl)phenyl acetic acid
• [2-chloro-5-(trifluoromethyl)phenyl]acetic acid
• Benzeneacetic acid, 2-chloro-5-(trifluoromethyl)-
• PubChem7160
• PDKWZFJSOMUXLE-UHFFFAOYSA-N
• 7803AD
• SBB037920
• PC0199
• V
• 2-(2-Chloro-5-(trifluoromethyl)phenyl)aceticacid
• PS-6307
• EN300-1138830
• DTXSID90380782
• CS-W016711
• MFCD01631471
• SY019204
• AKOS005258595
• 22893-39-6
• SCHEMBL1775542
• FT-0611811
• DB-030842
• 681-850-5

• MDL： MFCD01631471
• Inchi： 1S/C9H6ClF3O2/c10-7-2-1-6(9(11,12)13)3-5(7)4-8(14)15/h1-3H,4H2,(H,14,15)
• InChI Key： PDKWZFJSOMUXLE-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(F)(F)F)C=C1CC(=O)O
• BRN： 2053702

Computed Properties

• Exact Mass: 238.00100
• Monoisotopic Mass: 238.001
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.9
• Topological Polar Surface Area: 37.3

Experimental Properties

• Color/Form: Undetermined 2. density (g/ml, 25/4 ℃)
• Density: 1.469
• Melting Point: 112-114°C
• Boiling Point: 282.8 ℃ at 760 mmHg
• Flash Point: 124.9°C
• Refractive Index: 1.493
• PSA: 37.30000
• LogP: 2.98590

2-[2-chloro-5-(trifluoromethyl)phenyl]acetic acid Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 36/37/38-36-22
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Risk Phrases：R36/37/38
• Safety Term：S26;S36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes